molecular formula C21H15ClN4O B11439600 N-(4-chlorophenyl)-3-(quinoxalin-2-ylamino)benzamide

N-(4-chlorophenyl)-3-(quinoxalin-2-ylamino)benzamide

Cat. No.: B11439600
M. Wt: 374.8 g/mol
InChI Key: ZTGGITLZCSQUKO-UHFFFAOYSA-N
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Description

N-(4-Chlorophenyl)-3-[(quinoxalin-2-yl)amino]benzamide is a complex organic compound that has garnered significant interest in the scientific community due to its unique chemical structure and potential applications. This compound features a benzamide core substituted with a 4-chlorophenyl group and a quinoxalin-2-ylamino group, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-Chlorophenyl)-3-[(quinoxalin-2-yl)amino]benzamide typically involves multiple steps, starting with the preparation of the quinoxaline moiety. One common method involves the condensation of o-phenylenediamine with a diketone to form quinoxaline . The quinoxaline is then functionalized at the 2-position to introduce the amino group, which is subsequently coupled with 4-chlorobenzoyl chloride to form the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times .

Mechanism of Action

Comparison with Similar Compounds

Similar Compounds

  • N-(4-Chlorophenyl)-2-[(quinoxalin-2-yl)amino]benzamide
  • N-(4-Chlorophenyl)-3-[(quinoxalin-3-yl)amino]benzamide
  • N-(4-Chlorophenyl)-3-[(quinoxalin-2-yl)amino]benzoic acid

Uniqueness

N-(4-Chlorophenyl)-3-[(quinoxalin-2-yl)amino]benzamide stands out due to its specific substitution pattern, which imparts unique chemical and biological properties.

Properties

Molecular Formula

C21H15ClN4O

Molecular Weight

374.8 g/mol

IUPAC Name

N-(4-chlorophenyl)-3-(quinoxalin-2-ylamino)benzamide

InChI

InChI=1S/C21H15ClN4O/c22-15-8-10-16(11-9-15)25-21(27)14-4-3-5-17(12-14)24-20-13-23-18-6-1-2-7-19(18)26-20/h1-13H,(H,24,26)(H,25,27)

InChI Key

ZTGGITLZCSQUKO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)N=CC(=N2)NC3=CC=CC(=C3)C(=O)NC4=CC=C(C=C4)Cl

Origin of Product

United States

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